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Compound of Interest

Compound Name: 4,4'-Diaminobenzanilide

Cat. No.: B1630359

Essential Safety and Handling Guide for 4,4'-
Diaminobenzanilide

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This guide provides essential, immediate safety and logistical
information for handling 4,4'-Diaminobenzanilide, including detailed personal protective
equipment (PPE) requirements, operational procedures, and disposal plans to foster a secure
laboratory environment.

Health Hazard Information

4,4'-Diaminobenzanilide is classified as a hazardous chemical.[1] Acute exposure can cause
skin, eye, and respiratory tract irritation.[2][3] Chronic exposure may lead to more severe health
effects, including potential damage to the liver and kidneys.[2] Structurally similar aromatic
diamines have raised concerns about potential carcinogenic properties, although specific
classifications for this compound are inconclusive.[2]

GHS Hazard Statements:
e H315: Causes skin irritation[2][3]
e H319: Causes serious eye irritation[2][3]

o H335: May cause respiratory irritation[2][3]
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Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is crucial to minimize exposure and ensure personal safety.

The following table summarizes the required PPE for handling 4,4'-Diaminobenzanilide.

Protection Type Specific Recommendations

Relevant Standards

Wear appropriate protective

eyeglasses or chemical safety
Eye/Face Protection goggles.[1] A face shield
should be used if there is a

splash potential.[4][5]

OSHA 29 CFR 1910.133,
European Standard EN166[1]

Wear appropriate protective
gloves and clothing to prevent
skin exposure.[1] Chemical

) ] impermeable gloves are

Skin Protection

recommended.[6]
Contaminated clothing should
be removed and washed

before reuse.[2]

EU Directive 89/686/EEC, EN
374[6]

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
) ) symptoms are experienced. A

Respiratory Protection i ) ]
respirator with a particulate
filter conforming to EN 143 is

recommended.[1] In some

cases, a positive pressure self-

contained breathing apparatus

(SCBA) may be necessary.

OSHA 29 CFR 1910.134

Operational Plan for Safe Handling
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A systematic approach to handling 4,4'-Diaminobenzanilide is essential to maintain a safe
laboratory environment.

1. Preparation:

o Ensure adequate ventilation, such as a fume hood, is operational before starting any work.[1]

[6]

e Locate the nearest emergency safety shower and eyewash station.[7]

o Assemble all necessary PPE as outlined in the table above.

o Have spill control materials readily available.

2. Handling the Chemical:

e Avoid contact with skin and eyes.[1]

e Do not breathe in the dust.[1]

e Wash hands thoroughly after handling.[1]

o Store the chemical in a tightly closed container in a dry, cool, and well-ventilated place.[2][8]

3. In Case of Exposure:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention.[1]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. Seek medical attention if irritation persists.[1][8]

 Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[1] Do not use mouth-to-mouth resuscitation if the substance was inhaled.

[6]

 Ingestion: Clean the mouth with water and drink plenty of water afterward. Do not induce
vomiting.[6] Call a POISON CENTER or doctor if you feel unwell.[1]
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Disposal Plan

Proper disposal of 4,4'-Diaminobenzanilide and any contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.

o Waste Classification: 4,4'-Diaminobenzanilide and any materials contaminated with it must
be treated as hazardous waste.[7]

» Containerization:
o Collect waste in a suitable, clearly labeled, and closed container.[6][9]

o Label the container with "HAZARDOUS WASTE," the chemical name, and the date of
generation.[7][9]

o Ensure the container is made of a compatible material.[10]

» Disposal Procedure:
o Dispose of the contents and container at an approved waste disposal plant.[1]
o Do not discharge the chemical into drains or the environment.[6]

o Follow all local, regional, and national regulations for hazardous waste disposal.

Experimental Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for safely handling 4,4'-
Diaminobenzanilide in a laboratory setting.

Click to download full resolution via product page
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Caption: Workflow for the safe handling and disposal of 4,4'-Diaminobenzanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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